Cas no 1804798-22-8 (6-(Difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 6-(Difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1804798-22-8
• MF: C₈H₆F₅NO₃
• MW: 259.130159854889
• CID: 4833087
• Update Time: 2025-10-12

6-(Difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H6F5NO3/c9-6(10)4-1-5(16)3(2-15)7(14-4)17-8(11,12)13/h1,6,15H,2H2,(H,14,16)
• InChI Key： UCRKCMVDKKQGNJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(CO)=C(N1)OC(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6

Additional information on 6-(Difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol

Introduction to 6-(Difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804798-22-8)

6-(Difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1804798-22-8, belongs to the pyridine family, a class of molecules widely recognized for their diverse pharmacological properties. The presence of multiple fluorinated substituents, including a difluoromethyl group and a trifluoromethoxy group, imparts distinct electronic and steric properties that make this molecule a promising candidate for further exploration in drug discovery.

The structural composition of 6-(Difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol is characterized by a pyridine core substituted with hydroxyl, difluoromethyl, and trifluoromethoxy functional groups. These substituents not only enhance the molecule's lipophilicity but also contribute to its ability to interact with biological targets in novel ways. The difluoromethyl group, in particular, is known for its ability to modulate enzyme activity and binding affinity, making it a valuable moiety in the design of bioactive molecules. The trifluoromethoxy group, on the other hand, introduces additional electronic bulk and can influence the compound's metabolic stability and pharmacokinetic profile.

In recent years, there has been growing interest in fluorinated pyridines as pharmacophores due to their ability to improve drug properties such as solubility, bioavailability, and metabolic stability. Research has demonstrated that the introduction of fluorine atoms can lead to enhanced binding affinity and selectivity towards biological targets. For instance, studies have shown that fluorinated pyridines can act as effective scaffolds in the development of kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases. The compound 6-(Difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol exemplifies this trend, as its structural features align well with those of known bioactive molecules.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of hydroxyl, difluoromethyl, and trifluoromethoxy groups creates a versatile platform for further chemical modification. This allows researchers to fine-tune the molecule's properties to achieve desired biological effects. For example, the hydroxyl group can be used as a site for further derivatization, enabling the synthesis of analogs with enhanced potency or selectivity. The presence of both electron-withdrawing and electron-donating groups also makes this compound an attractive candidate for exploring different pharmacological mechanisms.

Recent advancements in computational chemistry have facilitated the rapid screening and optimization of such compounds. Molecular modeling techniques have been employed to predict the binding modes of 6-(Difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol with various biological targets. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity. For instance, computational studies have suggested that small changes in the positioning of the substituents can significantly alter the compound's interaction with enzymes or receptors. This information is crucial for guiding experimental efforts aimed at developing more effective therapeutic agents.

The compound's potential extends beyond its use as a standalone therapeutic agent. It has also been explored as a key intermediate in the synthesis of more complex molecules with tailored biological activities. The availability of well-defined synthetic routes allows researchers to access derivatives with specific functional groups or stereochemistry. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential for success. The ease with which 6-(Difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol can be modified underscores its utility as a building block for innovative drug candidates.

From a medicinal chemistry perspective, this compound represents an excellent example of how structural complexity can be leveraged to achieve desired pharmacological outcomes. The interplay between different substituents—such as hydroxyl, difluoromethyl, and trifluoromethoxy—creates unique electronic and steric environments that can be exploited to modulate biological activity. This approach aligns with modern trends in drug design, where there is a strong emphasis on understanding structure-activity relationships at a molecular level. By studying compounds like 6-(Difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol, researchers can gain insights into how subtle changes in molecular structure can lead to significant improvements in drug efficacy and safety.

The future prospects for this compound are promising, given its versatility and potential applications in various therapeutic areas. As research continues to uncover new biological targets and mechanisms, compounds like 6-(Difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol will play an increasingly important role in drug discovery efforts. Their unique structural features make them ideal candidates for exploring novel therapeutic strategies, particularly in areas where existing treatments are limited or non-existent. The ongoing development of synthetic methodologies will further enhance their accessibility and utility.

In conclusion,6-(Difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804798-22-8) is a structurally fascinating compound with significant potential in pharmaceutical research. Its combination of fluorinated substituents and functional groups makes it a versatile tool for drug discovery efforts aimed at developing novel therapeutic agents. As computational methods continue to advance and synthetic techniques improve, this compound will undoubtedly remain at the forefront of medicinal chemistry research.